(Oxydiethylene)bis(bis(2-hydroxyethyl)sulphonium) bis(toluene-p-sulphonate)

• CAS No.: 58307-97-4
• Molecular Formula: C26H42O11S4
• Molecular Weight: 658.9 g/mol
• IUPAC Name: 2-[2-[bis(2-hydroxyethyl)sulfonio]ethoxy]ethyl-bis(2-hydroxyethyl)sulfanium;4-methylbenzenesulfonate
• InChI: InChI=1S/C12H28O5S2.2C7H8O3S/c13-1-7-18(8-2-14)11-5-17-6-12-19(9-3-15)10-4-16;2*1-6-2-4-7(5-3-6)11(8,9)10/h13-16H,1-12H2;2*2-5H,1H3,(H,8,9,10)/q+2;;/p-2
• InChI Key: CHSPKBBITUDSCJ-UHFFFAOYSA-L
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-].C(C[S+](CCO)CCOCC[S+](CCO)CCO)O

Description

EINECS 261-209-2 is a compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Preparation Methods

The preparation methods for EINECS 261-209-2 involve specific synthetic routes and reaction conditions. Industrial production methods typically include the use of high-purity reagents and controlled environments to ensure the consistency and quality of the compound. Detailed information on the exact synthetic routes and reaction conditions is often proprietary and may vary depending on the manufacturer .

Chemical Reactions Analysis

EINECS 261-209-2 undergoes several types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various halogenating agents for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

EINECS 261-209-2 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthesis processes. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, the compound can be part of drug development and testing. Industrial applications include its use in the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of EINECS 261-209-2 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved are often the subject of ongoing research .

Comparison with Similar Compounds

EINECS 261-209-2 can be compared with other similar compounds listed in the EINECS inventory. These compounds may share similar chemical structures or functional groups but differ in their specific applications and properties. Some similar compounds include those with similar molecular formulas or those used in related industrial processes .